Cas no 591-54-8 (pyrimidin-4-amine)

• Product Name: pyrimidin-4-amine
• CAS No: 591-54-8
• MF: C₄H₅N₃
• MW: 95.1025998592377
• MDL: MFCD00006112
• CID: 38597
• PubChem ID: 68958
• Update Time: 2025-05-21

pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Aminopyrimidine
• PYRIMIDIN-4-AMINE
• 3,4-Dihydro-4-iminopyrimidine
• 4-Pyrimidinamine
• 4-Pyrimidineamine
• 6-Aminopyrimidine
• Pyrimidin-4-ylamine
• Aminopyrimidine
• 4-Pyrimidinamine (9CI)
• 4-aminopyrimidine (pyrimidin-4-amine)
• Pyrimidin-4(1H)-imine
• Pyrimidin-4(3H)-imine
• Pyrimidine,4-amino- (8CI)
• NSC 401236
• Pyrimidine, 4-amino-
• 4-Amino pyrimidine
• pyrimidin-4-yl-amine
• OYRRZWATULMEPF-UHFFFAOYSA-N
• pyrimidine-4-ylamine
• 4-amino-pyrimidine
• pyrimidine-4-amine
• zlchem 199
• PubChem21825
• Pyrimidine, 4-amino-,
• WLN: T6N CNJ DZ
• KSC269I8
• BS-3732
• UNII-BU3262X8CZ
• BP-10054
• 4(1H)-Pyrimidinimine (9CI)
• GEO-00208
• 163133-86-6
• BDBM50354822
• AKOS000505580
• 176773-06-1
• AC-6952
• BCP06825
• 176772-96-6
• 163133-87-7
• NSC-401236
• 4(3H)-Pyrimidinimine, (E)- (9CI)
• J-524136
• PB11581
• MFCD00006112
• InChI=1/C4H5N3/c5-4-1-2-6-3-7-4/h1-3H,(H2,5,6,7
• 4(1H)-Pyrimidinimine, (E)- (9CI)
• FT-0603719
• F0001-1551
• 4(3H)-Pyrimidinimine
• NSC401236
• A8332
• DTXSID10207841
• Q27117918
• 4(3H)-Pyrimidinimine, (Z)- (9CI)
• EN300-21912
• 4-Aminopyrimidine, 98%
• SY006845
• CHEBI:38616
• CS-W005460
• 4(3H)-Pyrimidinimine (9CI)
• CHEMBL302453
• BU3262X8CZ
• 6-imino-1,6-dihydropyrimidine
• AM20100438
• 591-54-8
• 176773-07-2
• SB10148
• DB-050703
• A2251
• STL553556
• BBL100193
• DB-024727
• DTXCID60130332
• pyrimidin-4-amine

• MDL： MFCD00006112
• Inchi： 1S/C4H5N3/c5-4-1-2-6-3-7-4/h1-3H,(H2,5,6,7)
• InChI Key： OYRRZWATULMEPF-UHFFFAOYSA-N
• SMILES： N1C=NC=CC=1N

Computed Properties

• Exact Mass: 95.04830
• Monoisotopic Mass: 95.048347
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 51.8
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: White to slightly Beige crystals or powder
• Density: 1.1031 (rough estimate)
• Melting Point: 150.0 to 154.0 deg-C
• Boiling Point: 240.7°C at 760 mmHg
• Flash Point: 240.7 °C at 760 mmHg
• Refractive Index: 1.5200 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 51.80000
• LogP: 0.64000
• pka: 5.71(at 20℃)
• λmax: 273(EtOH)(lit.)

pyrimidin-4-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines

Additional information on pyrimidin-4-amine

Recent Advances in the Study of Pyrimidin-4-amine (CAS: 591-54-8) and Its Applications in Chemical Biology and Medicine

Pyrimidin-4-amine (CAS: 591-54-8) is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for drug development, particularly in the context of kinase inhibition, antimicrobial activity, and anticancer therapeutics. This research brief synthesizes the latest findings on pyrimidin-4-amine, highlighting its molecular mechanisms, synthetic pathways, and therapeutic applications.

One of the most notable advancements in the study of pyrimidin-4-amine is its role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Recent research has demonstrated that pyrimidin-4-amine derivatives exhibit potent inhibitory activity against specific kinases, including EGFR (epidermal growth factor receptor) and CDK (cyclin-dependent kinase). These findings suggest that pyrimidin-4-amine-based compounds could serve as promising candidates for targeted cancer therapies.

In addition to its kinase inhibitory properties, pyrimidin-4-amine has shown significant antimicrobial activity. A 2023 study published in the Journal of Medicinal Chemistry reported that certain pyrimidin-4-amine derivatives exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The study identified that these compounds disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics, thereby reducing the likelihood of resistance development. This discovery opens new avenues for the development of novel antimicrobial agents to combat drug-resistant infections.

The synthetic chemistry of pyrimidin-4-amine has also seen notable progress. Researchers have developed more efficient and scalable synthetic routes to produce pyrimidin-4-amine and its derivatives. For instance, a recent publication in Organic Letters described a one-pot multicomponent reaction that yields pyrimidin-4-amine derivatives with high regioselectivity and yield. This methodological advancement not only facilitates the production of these compounds for further study but also enhances their potential for industrial-scale manufacturing.

Beyond its biochemical applications, pyrimidin-4-amine has been investigated for its potential in drug delivery systems. A 2024 study in Advanced Materials highlighted the use of pyrimidin-4-amine-functionalized nanoparticles for targeted drug delivery to tumor sites. The study demonstrated that these nanoparticles exhibit high specificity for cancer cells, minimizing off-target effects and improving therapeutic efficacy. This innovative approach could revolutionize the way chemotherapeutic agents are administered, reducing systemic toxicity and enhancing patient outcomes.

In conclusion, pyrimidin-4-amine (CAS: 591-54-8) continues to be a focal point of research in chemical biology and medicinal chemistry. Its diverse pharmacological properties, coupled with recent advancements in synthetic methodologies and applications, underscore its potential as a cornerstone for future drug development. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic repertoire, solidifying its role in addressing unmet medical needs.